Cas no 433325-56-5 (1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one)

• Product Name: 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one
• CAS No: 433325-56-5
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5954571
• PubChem ID: 2919409
• Update Time: 2025-10-29

1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one
• 1-benzyl-3-nitro-4-(piperidin-1-yl)quinolin-2(1H)-one
• 2(1H)-Quinolinone, 3-nitro-1-(phenylmethyl)-4-(1-piperidinyl)-
• SR-01000246642
• Cambridge id 6938695
• Oprea1_423157
• SR-01000246642-1
• F1126-0767
• 433325-56-5
• UPCMLD0ENAT5742649:001
• 1-benzyl-3-nitro-4-piperidin-1-ylquinolin-2-one
• Z57389670
• AKOS001328544

• Inchi： 1S/C21H21N3O3/c25-21-20(24(26)27)19(22-13-7-2-8-14-22)17-11-5-6-12-18(17)23(21)15-16-9-3-1-4-10-16/h1,3-6,9-12H,2,7-8,13-15H2
• InChI Key： BGZJSRIGXYUSQR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(N2CCCCC2)=C([N+]([O-])=O)C1=O

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.4Ų

Additional information on 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one

Professional Introduction to 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one (CAS No. 433325-56-5)

1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. This compound, identified by the CAS number 433325-56-5, belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of pharmacological properties. The presence of a nitro group, a benzyl substituent, and a piperidine moiety in its molecular framework suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one can be described as a fused heterocyclic system consisting of a quinoline ring system modified at multiple positions. The nitro group at the 3-position introduces a polar and electron-withdrawing nature to the molecule, which can influence its binding affinity and metabolic stability. The benzyl group at the 1-position adds bulk to the molecule and may participate in hydrophobic interactions with biological targets. Additionally, the piperidine ring at the 4-position introduces a secondary amine functionality, which is commonly found in bioactive molecules and can enhance solubility and bioavailability.

In recent years, there has been growing interest in quinoline derivatives as scaffolds for developing novel therapeutic agents. These compounds have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The specific arrangement of functional groups in 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one makes it an intriguing candidate for further exploration in these areas. For instance, the nitro group can be reduced to an amine, potentially altering the pharmacological profile of the compound and opening up new avenues for drug development.

One of the most compelling aspects of this compound is its potential to interact with various biological targets. The quinoline core is known to bind to proteins such as topoisomerases and kinases, which are critical enzymes involved in cellular processes. The piperidine moiety can also interact with amino acid residues in proteins, further modulating binding affinity. Furthermore, the benzyl group may participate in hydrophobic interactions or π-stacking with aromatic residues in biological targets. These interactions could lead to the development of novel inhibitors or activators of key cellular pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one with high accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets relevant to cancer and inflammation. These studies suggest that 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one may exhibit inhibitory activity against enzymes such as tyrosine kinases and cyclooxygenases (COX). Such activities are highly desirable for developing new therapeutic strategies against chronic diseases.

The synthesis of 1-benzyl-3-nitro-4-(piperidin-1-yl)-1,2-dihydroquinolin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group typically involves nitration reactions under controlled conditions to avoid over-nitration or decomposition. Subsequent reduction of the nitro group to an amine can be achieved using reducing agents such as iron powder or catalytic hydrogenation. The introduction of the benzyl group is often accomplished through Suzuki-Miyaura cross-coupling reactions between halogenated precursors and boronic acids. Finally, coupling with piperidine derivatives can be performed using reagents such as carbodiimides or azides.

One of the key challenges in developing this compound as a drug candidate is its metabolic stability. Quinoline derivatives are known to be susceptible to metabolic degradation by cytochrome P450 enzymes in the liver. To enhance metabolic stability, modifications such as protecting groups or conformational constraints may be necessary. Additionally, exploring prodrug strategies could improve bioavailability and reduce metabolic clearance. Prodrugs are designed to undergo enzymatic or chemical conversion into active drugs within the body, thereby increasing their efficacy.

The potential applications of 1-benzyl-3-nitro-4-(piperidin-1-y l)-1,2-dihydroquinolin -2-one extend beyond cancer therapy. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease have also been targeted by quinoline derivatives due to their ability to modulate inflammatory pathways. Preclinical studies have shown that certain quinoline-based compounds can inhibit inflammatory mediators such as prostaglandins and leukotrienes by targeting enzymes like COX and lipoxygenases. Given these findings, 1-benzyl -3-nitro -4-( piperidin - 1 - yl ) - 1 , 2 - dihydroquinolin - 2 - one may have similar therapeutic potential.

Another area where this compound shows promise is in antiviral therapy. Quinoline derivatives have been used historically as antimalarial agents due to their ability to interfere with viral replication cycles. Recent studies have expanded this application to other viral infections such as HIV and hepatitis C. The structural features of 1-benzyl -3-nitro -4-( piperidin - 1 - yl ) - 1 , 2 - dihydroquinolin - 2 - one make it a suitable candidate for developing antiviral drugs by targeting viral enzymes or host factors involved in viral replication.

In conclusion, 1-benzyl -3-nitro -4-( piperidin - 1 - yl ) - 1 , 2 - dihydroquinolin - 2 - one (CAS No. 433325 -56 -5) is a structurally complex organic compound with significant potential for therapeutic applications due to its unique chemical properties and predicted biological activities. Further research is needed to fully elucidate its pharmacological profile and develop it into a viable drug candidate. Advances in synthetic chemistry and computational biology will likely accelerate these efforts and pave the way for novel treatments against various diseases.